methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-[N-(benzenesulfonyl)-2,5-dimethoxyanilino]acetyl]amino]benzoate
• InChI: InChI=1S/C24H24N2O7S/c1-31-17-13-14-22(32-2)21(15-17)26(34(29,30)18-9-5-4-6-10-18)16-23(27)25-20-12-8-7-11-19(20)24(28)33-3/h4-15H,16H2,1-3H3,(H,25,27)
• InChI Key: PCHKQADODLKPFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H24N2O7S
• Molecular Weight: 484.5 g/mol

Description

Methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate is a synthetic compound that belongs to the class of N-acyl amino acid derivatives. It is commonly used in scientific research as a tool compound to study the mechanism of action of various biological processes.

Mechanism of Action

The mechanism of action of methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes and receptors, thereby modulating their activity. It has been shown to inhibit the activity of protein tyrosine phosphatases and to modulate the activity of G-protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
Methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of protein tyrosine phosphatases, which play a critical role in cellular signaling pathways. It has also been shown to modulate the activity of G-protein-coupled receptors and ion channels, which are involved in various physiological processes such as neurotransmission, muscle contraction, and hormone secretion.

Advantages and Limitations for Lab Experiments

Methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has several advantages for lab experiments. It is a highly specific tool compound that can be used to study the mechanism of action of various biological processes. It is also relatively easy to synthesize and has good stability. However, it also has some limitations. It can be expensive to synthesize, and its effects may be dependent on the specific biological system being studied.

Future Directions

There are several future directions for the use of methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate in scientific research. It could be used to study the role of protein tyrosine phosphatases in various diseases such as cancer, diabetes, and autoimmune disorders. It could also be used to design new molecules with improved biological activity and specificity. Finally, it could be used to study the structure-activity relationships of various compounds and to develop new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate involves the reaction of N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycine with methyl 2-aminobenzoate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in anhydrous conditions and yields the desired product in good yield and high purity.

Scientific Research Applications

Methyl 2-{[N-(2,5-dimethoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate is widely used in scientific research as a tool compound to study the mechanism of action of various biological processes. It has been used to study the role of protein tyrosine phosphatases in cellular signaling pathways, the modulation of G-protein-coupled receptor activity, and the regulation of ion channels. It has also been used to study the structure-activity relationships of various compounds and to design new molecules with improved biological activity.